Cas no 518058-77-0 (Phenol, 5-(aminomethyl)-2-propoxy-)

Phenol, 5-(aminomethyl)-2-propoxy-, is a versatile aromatic compound featuring both an aminomethyl and a propoxy functional group attached to a phenol core. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals and specialty chemicals. The aminomethyl group enables facile derivatization, while the propoxy moiety enhances solubility and steric properties. Its balanced polarity allows for compatibility with a range of solvents and reaction conditions. The compound is particularly useful in the development of bioactive molecules, where its functional groups can be leveraged for further modifications. High purity grades ensure consistent performance in synthetic applications.
Phenol, 5-(aminomethyl)-2-propoxy- structure
518058-77-0 structure
Product Name:Phenol, 5-(aminomethyl)-2-propoxy-
CAS No:518058-77-0
MF:C10H15NO2
MW:181.231602907181
CID:4016211
Update Time:2025-08-05

Phenol, 5-(aminomethyl)-2-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 5-(aminomethyl)-2-propoxy-
    • Inchi: 1S/C10H15NO2/c1-2-5-13-10-4-3-8(7-11)6-9(10)12/h3-4,6,12H,2,5,7,11H2,1H3
    • InChI Key: YLCRRXQXNBIRJU-UHFFFAOYSA-N
    • SMILES: C1(O)=CC(CN)=CC=C1OCCC

Experimental Properties

  • Density: 1.099±0.06 g/cm3(Predicted)
  • Boiling Point: 321.3±27.0 °C(Predicted)
  • pka: 8.83±0.35(Predicted)

Phenol, 5-(aminomethyl)-2-propoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-40012321-1.0g
5-(aminomethyl)-2-propoxyphenol
518058-77-0 95%
1.0g
$0.0 2023-01-07

Additional information on Phenol, 5-(aminomethyl)-2-propoxy-

Comprehensive Analysis of Phenol, 5-(aminomethyl)-2-propoxy- (CAS No. 518058-77-0): Properties, Applications, and Industry Trends

Phenol, 5-(aminomethyl)-2-propoxy- (CAS No. 518058-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a phenol core substituted with an aminomethyl group and a propoxy chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise configuration make it valuable for designing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity phenolic derivatives like 5-(aminomethyl)-2-propoxy-phenol has surged, driven by advancements in targeted drug delivery systems and bioconjugation technologies. Researchers frequently search for "CAS 518058-77-0 solubility" or "synthesis routes for aminomethyl phenols," reflecting its technical relevance. The compound's dual functional groups (–NH2 and –OPr) enable selective modifications, making it a candidate for covalent organic frameworks (COFs) and enzyme immobilization platforms.

From an industrial perspective, Phenol, 5-(aminomethyl)-2-propoxy- aligns with the growing focus on green chemistry and sustainable synthesis. Queries such as "eco-friendly production of phenolic amines" highlight market trends. The compound’s low environmental persistence and compatibility with water-based reaction media position it favorably against traditional solvents. Analytical studies using HPLC and LC-MS confirm its stability under physiological pH ranges, addressing common concerns about "degradation pathways of substituted phenols."

The pharmacological potential of 518058-77-0 is another hot topic, with studies exploring its role as a precursor for antimicrobial agents. Its hydrogen-bonding capacity and electron-rich aromatic system facilitate interactions with biological targets, as evidenced by molecular docking simulations. This has led to increased searches for "structure-activity relationship of propoxy phenols" and "bioisosteric replacements for phenol derivatives."

Quality control protocols for CAS No. 518058-77-0 emphasize spectroscopic characterization (FTIR, NMR) and chromatographic purity (>98%). Regulatory-compliant documentation, including COA and MSDS, ensures safe handling in industrial settings. Notably, the compound’s low volatility reduces occupational exposure risks, a critical factor in "workplace safety for chemical intermediates" discussions.

Emerging applications in nanotechnology further elevate the importance of 5-(aminomethyl)-2-propoxy-phenol. Its ability to functionalize metal-organic frameworks (MOFs) and quantum dots responds to queries about "surface modification agents for nanomaterials." Researchers also investigate its photophysical properties for OLED and sensor development, leveraging the phenol’s fluorescence quenching characteristics.

In conclusion, Phenol, 5-(aminomethyl)-2-propoxy- (CAS 518058-77-0) represents a multifaceted compound bridging academic research and industrial innovation. Its adaptability to catalytic processes, biomedical engineering, and advanced materials ensures sustained relevance. As synthetic methodologies evolve, this compound will likely remain pivotal in addressing challenges like "selective C–N bond formation" and "multifunctional linker design."

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